N-(2-fluorophenyl)-4-phenyl-1-piperazinecarboxamide

• IUPAC Name: N-(2-fluorophenyl)-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H18FN3O/c18-15-8-4-5-9-16(15)19-17(22)21-12-10-20(11-13-21)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,22)
• InChI Key: AGMIKIDVYBTVGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol

Description

“N-(2-fluorophenyl)-4-phenyl-1-piperazinecarboxamide” is a chemical compound. It is also known as Orthofluorofentanyl, a fentanyl analogue. Fentanyl analogues are a group of synthetic opioids.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-{(2-fluorophenyl)-4-[(4-fluorophenyl)(phenyl)methyl]}piperazine-1-carboxamide (3c) was achieved from 2-fluoro phenyl isocyanate and 1-[(4-fluorophenyl)(phenyl)methyl]piperazine.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques such as X-ray diffraction. Density functional theory (DFT) has been applied to calculate the molecular structure and compare it with X-ray values.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S, have been investigated.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the molecular structure characteristics, conformation, and some special physical and chemical properties of a similar compound were revealed using DFT.

Scientific Research Applications

Late-Stage Difluoromethylation

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Antimicrobial and Antitubercular Properties

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Functionalized Fluoroisoquinolines

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C2 C–H Olefination and Alkylation of Indoles

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Safety and Hazards

The safety data sheet for a similar compound, 1-(2-Fluorophenyl)piperazine, recommends wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding ingestion and inhalation.

Future Directions

Future directions in the field of fluorination chemistry, which includes compounds like “N-(2-fluorophenyl)-4-phenyl-1-piperazinecarboxamide”, involve the development of new difluoromethylation processes. These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been found to interact with various receptors . For instance, some indole derivatives bind with high affinity to multiple receptors, contributing to their diverse biological activities . Another compound, FPMINT, has been shown to inhibit equilibrative nucleoside transporters (ENTs), with a higher selectivity for ENT2 than ENT1 .

Mode of Action

Based on the mode of action of similar compounds, it can be hypothesized that this compound may interact with its targets, leading to changes in cellular processes . For instance, FPMINT, a similar compound, inhibits ENTs, affecting the transport of nucleosides across cell membranes .

Biochemical Pathways

For example, new fentanyl analogs, which share some structural similarities, are known to undergo metabolic reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation .

Pharmacokinetics

For instance, new fentanyl analogs are known to undergo metabolic reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation .

Result of Action

For instance, FPMINT, a similar compound, inhibits ENTs, affecting the transport of nucleosides across cell membranes .

Action Environment

It’s worth noting that the efficacy and stability of similar compounds can be influenced by various factors, including temperature, ph, and the presence of other substances .